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Compound of Interest

Compound Name: Nitrofarin

Cat. No.: B579149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Nitrofurantoin in a laboratory setting. It includes detailed personal protective equipment (PPE)

protocols, operational plans for safe handling, and compliant disposal procedures. Our goal is

to be your preferred source for laboratory safety information, building trust by providing value

beyond the product itself.

Chemical and Physical Properties
Nitrofurantoin is a yellow crystalline solid.[1][2][3] Key physical and chemical properties are

summarized below.

Property Value

Appearance Yellow, odorless crystals or fine powder[1][2][3]

Molecular Formula C8H6N4O5

Molecular Weight 238.16 g/mol [4]

Melting Point
263 - 272 °C (505.4 - 521.6 °F) (decomposes)

[1][5]

Solubility
Solubilities have been reported in many

aqueous media and organic solvents.[6]
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Hazard Identification and Safety Precautions
Nitrofurantoin is classified with several health hazards.[7] Understanding these is critical for

safe handling.

Hazard Description

Acute Oral Toxicity Harmful if swallowed.[7][8][9]

Respiratory Sensitization
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[7][8][9]

Skin Sensitization May cause an allergic skin reaction.[7][8][9]

Germ Cell Mutagenicity Suspected of causing genetic defects.[7][9]

Carcinogenicity Suspected of causing cancer.[7]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[7] WARNING: Reproductive Harm - 101]

Specific Target Organ Toxicity
May cause damage to organs through

prolonged or repeated exposure.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the handler and the

chemical agent.[11]
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PPE Category Specification Rationale

Hand Protection

Wear two pairs of powder-free

nitrile gloves.[12][13] The outer

glove should be removed and

disposed of after handling.

Prevents skin contact and

allergic reactions. Double-

gloving provides an extra layer

of protection.[13]

Body Protection

A disposable, low-permeability,

solid-front gown with long

sleeves and tight-fitting cuffs.

[13][14]

Protects skin and clothing from

contamination.[11]

Respiratory Protection

In case of inadequate

ventilation or when handling

powder, wear a NIOSH-

approved N95 or higher-rated

respirator.[2][12]

Prevents inhalation of airborne

particles, which can cause

respiratory sensitization.[2][8]

Eye Protection
Wear chemical safety goggles

or a face shield.[11][14]

Protects eyes from splashes

and dust.[14]

Experimental Workflow: Safe Handling of
Nitrofurantoin
The following diagram outlines the procedural workflow for safely handling Nitrofurantoin in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.youtube.com/watch?v=I3WvGrqiuis
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.niinfectioncontrolmanual.net/personal-protective-equipment/
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD11809.pdf
https://www.youtube.com/watch?v=I3WvGrqiuis
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD11809.pdf
https://ofipharma.com/shared-files/3546/?Nitrofurantoin_67-20-9.pdf
https://www.niinfectioncontrolmanual.net/personal-protective-equipment/
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare work area (e.g., fume hood)

Weigh and handle solid Nitrofurantoin in a ventilated enclosure

Proceed to Handling

For solutions, work in a fume hood

Decontaminate work surfaces

Proceed to Cleanup

Doff PPE in the correct order

Segregate and dispose of waste in a labeled, sealed container

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Nitrofurantoin.
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Step-by-Step Handling Procedures
1. Preparation:

Review Documentation: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS) for Nitrofurantoin.[1][7]

Don PPE: Put on all required personal protective equipment as specified in the table above.

Ensure a proper fit for respirators.[12]

Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably a

chemical fume hood, especially when handling the powder form to avoid dust formation.[1]

2. Handling:

Weighing: When weighing the solid, use a ventilated balance enclosure to minimize dust

generation.

Solution Preparation: When preparing solutions, handle the liquid within a fume hood to

avoid inhaling any aerosols.

General Handling: Avoid contact with skin and eyes.[4] Do not eat, drink, or smoke in the

handling area.[1][4]

3. Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, carefully scoop the solid material into a sealed container for

disposal. Avoid creating dust. For liquid spills, absorb with an inert material.

Decontaminate: Clean the spill area thoroughly with soap and water.

Report: Report the incident to the appropriate safety officer.

First Aid Measures
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Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[1][2][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1][4]

Remove contaminated clothing.[4] If skin

irritation or a rash occurs, get medical advice.[8]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1][4]

Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[4] Seek immediate medical attention or

call a poison control center.[1][4]

Disposal Plan
Proper disposal of Nitrofurantoin and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with Nitrofurantoin, including unused product,

empty containers, and disposable PPE, must be segregated as hazardous chemical waste.

Containerization: Place waste in a clearly labeled, sealed, and leak-proof container.

Disposal: Dispose of the waste through an approved hazardous waste disposal company.[1]

[4] Do not dispose of it down the drain or in regular trash.[4][8] Follow all local, state, and

federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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